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Compound of Interest

Compound Name: Methyl 4-methylpentanoate

Cat. No.: B153156

Abstract

Methyl isocaproate, also known as methyl 4-methylpentanoate, is a fatty acid methyl ester
(FAME) with applications in various scientific fields. This technical guide provides an in-depth
overview of its chemical properties, synthesis, and analytical methodologies. It is intended for
researchers, scientists, and professionals in drug development and related disciplines who
require a comprehensive understanding of this compound. This document includes detailed
experimental protocols and summarizes key quantitative data in a structured format.

Introduction

Methyl isocaproate is the methyl ester of isocaproic acid (4-methylpentanoic acid). As a fatty
acid methyl ester, it belongs to a class of compounds that are significant in biochemistry and
have diverse industrial applications, including use as flavorings and fragrance agents. In the
context of drug development, the methyl ester functional group can influence a molecule's
physicochemical properties, such as lipophilicity and membrane permeability, which are critical
for pharmacokinetic profiles. While not a therapeutic agent itself, understanding the properties
and synthesis of molecules like methyl isocaproate is valuable for medicinal chemists and drug
formulation scientists.

Chemical and Physical Properties

Methyl isocaproate is a colorless liquid. Its fundamental properties are summarized in the table
below.
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Property Value Source
CAS Number 2412-80-8 N/A
Molecular Formula C7H1402 N/A
Average Molecular Weight 130.1849 g/mol N/A
Monoisotopic Molecular

Weight 130.0994 g/mol N/A

Water Solubility (predicted) 2.49 g/L ALOGPS
logP (predicted) 2.27 ALOGPS
Polar Surface Area (predicted) 26.3 A2 ChemAxon

Synthesis of Methyl Isocaproate

The synthesis of methyl isocaproate is typically achieved through the esterification of its parent
carboxylic acid, 4-methylpentanoic acid. A common and effective method is the Fischer-Speier
esterification, which involves reacting the carboxylic acid with methanol in the presence of an

acid catalyst.

Synthesis Workflow

The overall workflow for the synthesis of methyl isocaproate from 4-methylpentanoic acid is

depicted below.
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Caption: General workflow for the synthesis of methyl isocaproate.

Experimental Protocol: Fischer-Speier Esterification

Materials:

4-methylpentanoic acid

e Methanol (anhydrous)

o Concentrated sulfuric acid (H2SOa)

o Saturated sodium bicarbonate (NaHCOs) solution
 Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa)

e Round-bottom flask

o Reflux condenser
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e Separatory funnel

e Rotary evaporator

o Standard laboratory glassware
Procedure:

 In a round-bottom flask, dissolve 4-methylpentanoic acid in an excess of anhydrous
methanol (typically 3-5 equivalents).

» Carefully add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the
carboxylic acid weight) to the solution while stirring.

» Attach a reflux condenser to the flask and heat the mixture to reflux. The reaction is typically
refluxed for 2-4 hours. The progress of the reaction can be monitored by thin-layer
chromatography (TLC).

 After the reaction is complete, allow the mixture to cool to room temperature.
* Remove the excess methanol using a rotary evaporator.
o Dissolve the residue in a suitable organic solvent, such as diethyl ether or ethyl acetate.

o Transfer the solution to a separatory funnel and wash sequentially with water, saturated
sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

e Dry the organic layer over anhydrous magnesium sulfate.

« Filter to remove the drying agent and concentrate the filtrate using a rotary evaporator to
yield crude methyl isocaproate.

e The crude product can be further purified by distillation if necessary.

Analytical Methods: Gas Chromatography-Mass
Spectrometry (GC-MS)
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GC-MS is a powerful analytical technique for the identification and quantification of volatile and
semi-volatile compounds like methyl isocaproate.

GC-MS Analysis Workflow

The following diagram illustrates the typical workflow for the analysis of a sample containing
methyl isocaproate using GC-MS.
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Caption: Workflow for the GC-MS analysis of methyl isocaproate.

Experimental Protocol: GC-MS Analysis

Instrumentation:
o Gas chromatograph coupled with a mass spectrometer (e.g., Agilent 5975C MSD).
e Capillary column suitable for FAME analysis (e.g., SLB®-5ms, 30 m x 0.25 mm x 0.25 um).

GC Conditions:

Injector Temperature: 220 °C.

Injection Volume: 1.0 pL.

Split Ratio: 10:1.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Oven Temperature Program: Initial temperature of 70 °C held for 2 minutes, then ramped at
5 °C/min to a final temperature of 240 °C, which is held for 5 minutes.

MS Conditions:
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lonization Mode: Electron lonization (El) at 70 eV.

Mass Range: m/z 40-550.

Solvent Delay: 3.5 minutes.

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.
Sample Preparation:

o Samples containing methyl isocaproate should be dissolved in a volatile organic solvent
(e.g., hexane, ethyl acetate) to a suitable concentration for GC-MS analysis.

Applications in Research and Development

While direct applications of methyl isocaproate in drug development are not widely
documented, the study of fatty acid methyl esters is relevant in several areas:

» Metabolic Studies: FAMEs are often used as standards in metabolomics research to identify
and quantify fatty acids in biological samples.

» Drug Delivery: Some methyl esters of fatty acids have been investigated as penetration
enhancers for transdermal drug delivery. For instance, methyl caprate has been shown to
enhance the skin penetration of various drugs.

e "Magic Methyl" Effect: In medicinal chemistry, the addition of a methyl group to a lead
compound can significantly alter its biological activity, metabolic stability, and
pharmacokinetic properties.[1] Understanding the properties of simple methylated molecules
like methyl isocaproate provides foundational knowledge for such structural modifications.

Conclusion

Methyl isocaproate is a well-characterized fatty acid methyl ester with established chemical
properties. Its synthesis is straightforward via Fischer-Speier esterification, and it can be
reliably analyzed using GC-MS. While not a direct therapeutic agent, its relevance to the
broader fields of metabolic studies, drug delivery, and medicinal chemistry makes it a
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compound of interest for researchers and scientists in these areas. This guide provides the
essential technical information required for the synthesis, analysis, and contextual
understanding of methyl isocaproate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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